2-Propyldecanoic acid

• CAS No.: 60948-96-1
• Molecular Formula: C13H26O2
• Molecular Weight: 214.34 g/mol
• IUPAC Name: 2-propyldecanoic acid
• InChI: InChI=1S/C13H26O2/c1-3-5-6-7-8-9-11-12(10-4-2)13(14)15/h12H,3-11H2,1-2H3,(H,14,15)
• InChI Key: SFQZYBRVKZYWDG-UHFFFAOYSA-N
• SMILES: CCCCCCCCC(CCC)C(=O)O

Description

2-Propyldecanoic acid is a useful research compound. Its molecular formula is C13H26O2 and its molecular weight is 214.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Instead of (-)-2-ethyl-1-octanol in Example 8, 5.07 g (25.3 mmol) of (-)-2-propyl-1-decanol was used and then oxidized with potassium permanganate under the same acidic state of sulfuric acid as in Example 6 to obtain 2-propyl decanoic acid. 2.19 g (10.2 mmol) of this compound was reacted with 1.75 g (14.7 mmol) of thionyl chloride under the same conditions as in Example 8 to obtain 2.39 g of a light brown liquid of (+)-2-propyldecanoic acid chloride having a specific rotation [α]25 of +1.63.